Cas no 1807214-68-1 (Methyl 4-bromo-6-nitronicotinate)

Methyl 4-bromo-6-nitronicotinate is a versatile nitropyridine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its bromo and nitro functional groups make it highly reactive, facilitating further functionalization through cross-coupling, nucleophilic substitution, or reduction reactions. The ester group enhances solubility in organic solvents, simplifying purification and handling. This compound is particularly valuable in the development of agrochemicals, bioactive molecules, and heterocyclic compounds. Its well-defined reactivity profile and stability under standard conditions ensure consistent performance in multistep synthetic routes. Researchers prioritize this intermediate for its efficiency in constructing complex molecular architectures with precision.

Methyl 4-bromo-6-nitronicotinate structure

1807214-68-1 structure

Product Name:Methyl 4-bromo-6-nitronicotinate

CAS No:1807214-68-1

MF:C₇H₅BrN₂O₄

MW:261.029600858688

CID:4803047

Update Time:2025-06-07

Methyl 4-bromo-6-nitronicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-6-nitronicotinate
- Inchi： 1S/C7H5BrN2O4/c1-14-7(11)4-3-9-6(10(12)13)2-5(4)8/h2-3H,1H3
- InChI Key： UGTFUYPPULVDGD-UHFFFAOYSA-N
- SMILES： BrC1=CC([N+](=O)[O-])=NC=C1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 1.6
Topological Polar Surface Area: 85

Methyl 4-bromo-6-nitronicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029011618-250mg	Methyl 4-bromo-6-nitronicotinate	1807214-68-1	95%	250mg	$989.80	2022-03-31
Alichem	A029011618-1g	Methyl 4-bromo-6-nitronicotinate	1807214-68-1	95%	1g	$2,779.20	2022-03-31